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Compound of Interest

Compound Name:
Ethyl 3,4-bis(2-

methoxyethoxy)benzoate

Cat. No.: B068725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3,4-bis(2-
methoxyethoxy)benzoate, a key chemical intermediate in pharmaceutical synthesis. This

document details its chemical and physical properties, a detailed experimental protocol for its

synthesis, and its primary application in the manufacturing of the anti-cancer drug, Erlotinib.

Chemical and Physical Properties
Ethyl 3,4-bis(2-methoxyethoxy)benzoate, with the IUPAC name ethyl 3,4-bis(2-
methoxyethoxy)benzoate, is a white to almost white solid.[1] It is characterized by the

chemical formula C15H22O6 and a molecular weight of 298.33 g/mol .[2] This compound is a

crucial building block in advanced organic synthesis.[3]
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Property Value Source(s)

IUPAC Name
ethyl 3,4-bis(2-

methoxyethoxy)benzoate
[2]

CAS Number 183322-16-9 [2]

Molecular Formula C15H22O6 [2]

Molecular Weight 298.33 g/mol [2]

Melting Point 55-58 °C [1]

Boiling Point ~401.7 ± 45.0 °C [1]

Density ~1.102 g/cm³ [1]

Purity ≥97% to ≥99% (by GC) [1]

Synthesis of Ethyl 3,4-bis(2-
methoxyethoxy)benzoate
The synthesis of Ethyl 3,4-bis(2-methoxyethoxy)benzoate is typically achieved through the

O-alkylation of Ethyl 3,4-dihydroxybenzoate.[4]

Experimental Protocol
Materials:

Ethyl 3,4-dihydroxybenzoate (1 equivalent)

2-Bromoethyl methyl ether (3 equivalents)

Potassium carbonate (2.5 equivalents)

Potassium iodide (catalytic amount)

Acetone (solvent)

Procedure:[4]
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To a 250 mL two-necked flask, add Ethyl 3,4-dihydroxybenzoate (5 g, 27.45 mmol), acetone

(100 mL), potassium carbonate (9.48 g, 68.63 mmol), potassium iodide (0.5 g), and 2-

bromoethyl methyl ether (7.84 mL, 82.35 mmol).

Heat the reaction mixture to reflux at 60 °C for 19 hours.

Upon completion of the reaction, cool the solution to 5 °C and stir for 30 minutes.

Filter the reaction mixture and concentrate the filtrate to dryness.

Dry the resulting solid under vacuum for 22 hours to yield the product as a khaki-colored

solid.

Yield: 8.19 g (100% yield).[4]
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Synthesis workflow for Ethyl 3,4-bis(2-methoxyethoxy)benzoate.

Spectroscopic Characterization
¹H-NMR Data
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¹H-NMR (CDCl₃) δ (ppm): 1.32 (t, 3H, J = 7Hz), 3.41 (s, 6H), 3.76 (m, 4H), 4.15 (m, 4H),

4.29 (q, 2H, J = 7Hz), 6.85 (d, 1H, J = 8.4Hz), 7.53 (dd, 1H, J = 8.4Hz, J = 2.3Hz), 7.63 (dd,

1H, J = 8.4Hz, J = 2.3Hz).[4]

Other Spectroscopic Data
While the detailed spectral data with peak assignments for ¹³C-NMR, Mass Spectrometry, and

IR are not readily available in the public domain, their availability is noted in databases such as

PubChem and from various chemical suppliers.[2][5] These suppliers can often provide a

Certificate of Analysis (CoA) with this information upon request.[1]

Application in Pharmaceutical Synthesis
The primary and most significant application of Ethyl 3,4-bis(2-methoxyethoxy)benzoate is

as a key intermediate in the synthesis of Erlotinib hydrochloride.[3] Erlotinib is a tyrosine kinase

inhibitor used in the treatment of various cancers, most notably non-small-cell lung cancer.[1][6]

The high purity of Ethyl 3,4-bis(2-methoxyethoxy)benzoate is critical for the successful

synthesis of the final active pharmaceutical ingredient (API).[1]

The synthesis of Erlotinib from this intermediate involves a multi-step process.[1] A simplified

overview of this pathway is illustrated below.
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Role of Ethyl 3,4-bis(2-methoxyethoxy)benzoate in Erlotinib synthesis.

Biological Activity
Currently, there is no evidence to suggest that Ethyl 3,4-bis(2-methoxyethoxy)benzoate has

any intended biological activity. It is considered a synthetic intermediate. While it is listed as a

potential endocrine-disrupting compound in some large chemical databases, there are no

specific studies to substantiate this claim.[2] Its significance lies in its role as a precursor in the

synthesis of a biologically active molecule.

Conclusion
Ethyl 3,4-bis(2-methoxyethoxy)benzoate is a well-characterized chemical compound with a

critical role in the pharmaceutical industry. Its efficient synthesis and high purity are essential
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for the production of the life-saving cancer medication, Erlotinib. This guide provides key

technical information to aid researchers and drug development professionals in their work with

this important intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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